Cas no 819800-58-3 (2H-1,5-Benzodioxepin-6-carboxylicacid, 3,4-dihydro-9-methyl-, methyl ester)

• Product Name: 2H-1,5-Benzodioxepin-6-carboxylicacid, 3,4-dihydro-9-methyl-, methyl ester
• CAS No: 819800-58-3
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 715674
• PubChem ID: 45097737
• Update Time: 2025-04-19

2H-1,5-Benzodioxepin-6-carboxylicacid, 3,4-dihydro-9-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodioxepin-6-carboxylicacid, 3,4-dihydro-9-methyl-, methyl ester
• 2H-1,5-Benzodioxepin-6-carboxylicacid,3,4-dihydro-9-methyl-,methylester(9CI)
• SCHEMBL13315457
• 819800-58-3

• Inchi： 1S/C12H14O4/c1-8-4-5-9(12(13)14-2)11-10(8)15-6-3-7-16-11/h4-5H,3,6-7H2,1-2H3
• InChI Key： RROHLRMSQCHMOG-UHFFFAOYSA-N
• SMILES： O1CCCOC2C(C(=O)OC)=CC=C(C)C1=2

Computed Properties

• Exact Mass: 222.08900
• Monoisotopic Mass: 222.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 44.76000
• LogP: 1.94290